Cas no 2418675-65-5 (tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate
• CAS No: 2418675-65-5
• MF: C₁₇H₂₃IN₂O₄
• MW: 446.279997110367
• CID: 5676891
• PubChem ID: 165771728
• Update Time: 2025-08-05

tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418675-65-5
• EN300-26625669
• tert-butyl 4-[3-iodo-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
• tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C17H23IN2O4/c1-17(2,3)24-16(22)20-7-5-19(6-8-20)14-10-12(15(21)23-4)9-13(18)11-14/h9-11H,5-8H2,1-4H3
• InChI Key： YWZKBJZSJZXGDC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 446.07025g/mol
• Monoisotopic Mass: 446.07025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate (CAS No. 2418675-65-5)

The compound tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate (CAS No. 2418675-65-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperazine core, iodo substitution, and methoxycarbonyl functionality, makes it a versatile building block for drug discovery and material science. Researchers are increasingly interested in this compound due to its potential role in developing novel kinase inhibitors, central nervous system (CNS) agents, and PET radiotracers.

In recent years, the demand for tert-butyl-protected intermediates like this compound has surged, driven by the growing focus on fragment-based drug design and click chemistry applications. The presence of the iodo group allows for efficient cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the methoxycarbonyl moiety offers opportunities for further derivatization, making this compound a valuable asset in high-throughput screening libraries.

From a synthetic chemistry perspective, CAS No. 2418675-65-5 exemplifies the strategic use of protecting groups in multi-step syntheses. The tert-butyloxycarbonyl (Boc) group safeguards the piperazine nitrogen, enabling selective functionalization at other positions. This characteristic aligns with current trends in green chemistry, where chemists prioritize reactions with minimal side products. Computational studies suggest this compound's potential in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums.

The physicochemical properties of tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate contribute to its handling and application. With moderate lipophilicity (predicted LogP ~3.2) and molecular weight (436.28 g/mol), it demonstrates good solubility in common organic solvents like DMSO and dichloromethane, facilitating its use in automated synthesis platforms. These traits are particularly valuable for researchers investigating blood-brain barrier permeability in neuropharmaceutical development.

Emerging applications of this compound intersect with several cutting-edge technologies. In proteolysis-targeting chimera (PROTAC) development, its structural features may serve as linker components. Additionally, the iodoarene moiety positions it as a candidate for photoredox catalysis studies—a trending area in visible-light-mediated synthesis. These connections to contemporary research themes enhance its relevance in academic and industrial laboratories focusing on next-generation therapeutics.

Quality control aspects of CAS No. 2418675-65-5 merit attention for researchers. Advanced analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>95%), crucial for reproducible results in structure-activity relationship (SAR) studies. Stability data indicate proper storage under inert atmosphere at -20°C, addressing common concerns about compound degradation in medicinal chemistry workflows.

The commercial availability of tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate through specialized chemical suppliers has expanded its accessibility. This development supports the open innovation model in drug discovery, where academic and industrial researchers collaborate using well-characterized building blocks. Its inclusion in diversity-oriented synthesis approaches reflects the compound's adaptability to various molecular editing strategies gaining traction in synthetic chemistry.

Environmental and safety considerations for this material follow standard laboratory protocols for organoiodine compounds. While not classified as hazardous under current regulations, proper handling with personal protective equipment (PPE) remains essential—a point frequently emphasized in laboratory safety training programs. These practical aspects complement the compound's scientific value, making it a responsible choice for sustainable research practices.

Future research directions involving 2418675-65-5 may explore its utility in DNA-encoded library technology or as a precursor for heterocyclic compound development. The compound's structural complexity offers multiple vectors for modification, aligning with the pharmaceutical industry's need for three-dimensional molecular scaffolds. Such applications position it at the forefront of small molecule drug discovery, answering frequent queries about innovative chemical tools in target identification processes.

In conclusion, tert-butyl 4-3-iodo-5-(methoxycarbonyl)phenylpiperazine-1-carboxylate represents a sophisticated chemical entity bridging multiple disciplines. Its combination of protective groups, halogen functionality, and ester moiety creates a multifunctional platform for medicinal chemistry optimization. As research trends continue evolving toward precision medicine and covalent inhibitors, this compound's relevance will likely grow, offering solutions to complex challenges in hit-to-lead development programs worldwide.